BENGHE Safety Operating Guide

Check Availability & Pricing

Safeguarding the Laboratory: Proper Disposal
Procedures for C105SR

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C105SR

Cat. No.: B12386182

For researchers, scientists, and drug development professionals, the responsible handling and
disposal of novel chemical compounds are paramount to ensuring a safe laboratory
environment and adhering to regulatory compliance. C105SR, a novel small-molecule
cyclophilin inhibitor, requires meticulous disposal procedures due to its potent and bioactive
nature. In the absence of a specific Safety Data Sheet (SDS), a cautious approach based on
established guidelines for potent research compounds is essential.

Proper disposal of C105SR, like any active laboratory chemical, begins with the principle of
waste minimization. Researchers should aim to prepare only the necessary quantities for their
experiments. However, when disposal is unavoidable, a systematic and informed process must
be followed.

Waste Characterization and Segregation: A Critical
First Step

All waste streams containing C105SR must be treated as hazardous chemical waste. This
includes pure, unused C105SR, solutions containing the compound, contaminated labware,
and personal protective equipment (PPE).

Key Segregation Practices:

» Solid Waste: Contaminated solid materials such as gloves, weighing papers, pipette tips, and
vials should be collected in a designated, clearly labeled hazardous waste container lined
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with a heavy-duty plastic bag. These items should not be mixed with regular laboratory trash.

» Liquid Waste: Aqueous and organic solvent solutions containing C105SR must be collected
in separate, compatible, and leak-proof containers. It is crucial to avoid mixing incompatible
waste streams to prevent dangerous chemical reactions. For instance, halogenated and non-
halogenated solvent wastes should be collected separately.

o Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a
designated, puncture-resistant sharps container that is clearly labeled as containing
hazardous chemical waste.

Container Management and Labeling: Ensuring
Clarity and Safety

Proper container selection and labeling are critical for the safe storage and subsequent
disposal of C105SR waste.
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. Recommended Use for . .
Container Type Labeling Requirements
C105SR Waste

"Hazardous Waste"; "C105SR
Solid Waste"; List of all
) components and approximate
) ] Contaminated PPE, labware ]
Solid Waste Container ) percentages; Accumulation
(e.g., vials, tubes) o
start date; Principal
Investigator's name and

contact information.

"Hazardous Waste"; "C105SR
Liquid Waste
(Aqueous/Solvent)"; Full
) ) chemical names of all
o _ Agueous or organic solutions _
Liquid Waste Container o components and their
containing C105SR ) )

concentrations; Accumulation
start date; Principal
Investigator's name and

contact information.

"Hazardous Waste - Sharps";
"Biohazard" symbol if

) applicable; "C105SR

) Contaminated needles, )
Sharps Container ] Contaminated Sharps";
syringes, scalpels )

Accumulation start date;
Principal Investigator's name

and contact information.

Important Considerations for Container Management:

Containers must be made of a material compatible with the waste they hold.

All containers must be kept securely closed except when adding waste.[1]

Liquid waste containers should be placed in secondary containment to prevent spills.[1]

Do not overfill containers; leave adequate headspace (around 10%) to allow for expansion.
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Disposal Workflow: A Step-by-Step Guide

The following workflow outlines the procedural steps for the proper disposal of CL05SR waste.

Waste Generation & Segregation

Identify C105SR Waste
(Solid, Liquid, Sharps)

'

Segregate at Point of Generation

Container %anagemem

Select Compatible Containers

:

Label Containers Accurately

Collectioni& Storage

Collect Waste in Labeled Containers

:

Store in Designated Satellite Accumulation Area

Final %isposal

Arrange for Pickup by EHS

'

Incineration by Licensed Facility
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C105SR Waste Disposal Workflow

Decontamination Procedures

Any laboratory equipment or surfaces that come into contact with CL05SR must be thoroughly
decontaminated.

e Initial Cleaning: Wipe surfaces with a solvent known to dissolve C105SR. This solvent-
soaked wipe must then be disposed of as hazardous solid waste.

o Secondary Cleaning: Wash the surfaces with soap and water. The cleaning materials, such
as paper towels, should also be disposed of as hazardous waste.[2]

o Empty Containers: Containers that held pure C105SR should be triple-rinsed with a suitable
solvent. The rinsate must be collected and disposed of as hazardous liquid waste.[3] After
rinsing, the container can be disposed of as regular lab glass or plastic, with the label
defaced.

Final Disposal Method

Given the potent and bioactive nature of C1L05SR, the recommended final disposal method for
all generated waste is incineration by a licensed hazardous waste management company.[4]
Under no circumstances should C105SR or its waste be disposed of down the drain or in the
regular trash.[3][5]

Disposal of investigational drugs used in research must comply with federal, state, and local
regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United
States.[6][7] Researchers must coordinate with their institution's Environmental Health and
Safety (EHS) department to ensure that all disposal procedures are in full compliance with
these regulations.[8] The EHS office will arrange for the collection and transportation of the
hazardous waste to an approved disposal facility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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